Cas no 96699-74-0 (L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- (9CI))
96699-74-0 structure
Product Name:L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- (9CI)
CAS No:96699-74-0
MF:C22H30N6O7
MW:490.509604930878
CID:800542
PubChem ID:90477822
Update Time:2025-04-19
L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- (9CI)
- AC-ALA-ALA-PRO-ALA-PNA
- (2S)-1-[(2S)-2-[[(2S)-2-acetamidopropanoyl]amino]propanoyl]-N-[(2S)-1-(4-nitroanilino)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide
- 96699-74-0
- (S)-1-((S)-2-((S)-2-acetamidopropanamido)propanoyl)-N-((S)-1-(4-nitrophenylamino)-1-oxopropan-2-yl)pyrrolidine-2-carboxamide
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- Inchi: 1S/C22H30N6O7/c1-12(23-15(4)29)19(30)25-14(3)22(33)27-11-5-6-18(27)21(32)24-13(2)20(31)26-16-7-9-17(10-8-16)28(34)35/h7-10,12-14,18H,5-6,11H2,1-4H3,(H,23,29)(H,24,32)(H,25,30)(H,26,31)/t12-,13-,14-,18-/m0/s1
- InChI Key: LZJMHONERNXSNV-NUXNZHGMSA-N
- SMILES: O=C([C@H](C)NC([C@H](C)NC(C)=O)=O)N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C)=O
Computed Properties
- Exact Mass: 490.21800
- Monoisotopic Mass: 490.21759732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 837
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 182.53000
- LogP: 1.76510
L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- (9CI) Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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